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Compound of Interest

Compound Name: 3-Chloro-2-methylpropene

Cat. No.: B057409 Get Quote

Essential Safety and Handling Guide for 3-
Chloro-2-methylpropene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 3-Chloro-2-
methylpropene (also known as methallyl chloride), a highly flammable, corrosive, and toxic

chemical. Adherence to these procedures is essential for ensuring laboratory safety and

minimizing environmental impact.

Hazard Summary
3-Chloro-2-methylpropene is a colorless to pale-yellow liquid with a pungent odor.[1][2] It is

classified as a highly flammable liquid and vapor, and is harmful if swallowed or inhaled.[3] This

chemical causes severe skin burns and eye damage, may cause an allergic skin reaction, and

is toxic to aquatic life with long-lasting effects.[3][4] It is also considered a possible human

carcinogen.[4][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-Chloro-2-
methylpropene.
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PPE Category Specification Citation

Eye Protection
Chemical safety goggles or a

face shield.
[4][6]

Hand Protection
Wear appropriate protective

gloves (e.g., Viton®, Barrier®).
[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator with an

organic vapor cartridge if

exposure limits are exceeded

or if irritation is experienced.

[7]

Body Protection

Wear appropriate protective

clothing, including a lab coat,

and boots to prevent skin

exposure.

[1][4]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation:

Ensure that a chemical fume hood, eyewash station, and safety shower are readily

accessible and in good working order.[4][8]

Use only in a well-ventilated area.[4]

Remove all sources of ignition, such as open flames, hot surfaces, and sparks.[4]

Use explosion-proof electrical, ventilating, and lighting equipment.[4]

Ground and bond all containers and receiving equipment to prevent static discharge.[4]

2. Handling:
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Wear all required personal protective equipment.[4]

Use only non-sparking tools.[4]

Avoid breathing mist, vapors, or spray.[4]

Prevent contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in the handling area.[4]

Keep containers tightly closed when not in use.[4]

3. Temporary Storage:

Store in a cool, dry, and well-ventilated place away from heat, sparks, and flame.[7]

Keep containers tightly closed.[4]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[7]

Emergency Procedures
In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.[4]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[4]

In case of inhalation: Move the person to fresh air and keep them at rest in a position

comfortable for breathing. Seek immediate medical attention.[3][4]

In case of ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical

attention.[4]

In case of a spill: Evacuate the area and remove all ignition sources. Ventilate the area.

Absorb the spill with inert material (e.g., sand, earth) and collect it in a suitable, closed

container for disposal.[4]
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Disposal Plan
Waste Characterization: 3-Chloro-2-methylpropene is a hazardous waste due to its

flammability, corrosivity, and toxicity.

Containerization: Collect waste in a designated, properly labeled, and sealed container. Do

not use aluminum containers for halogenated waste.[3]

Disposal Method: Dispose of the contents and container to an approved waste disposal plant

in accordance with all local, regional, and national regulations.[4][7] Do not dispose of it in

the sewer system.[1]

Experimental Workflow for Safe Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b057409?utm_src=pdf-body
https://www.merckmillipore.com/MY/en/product/3-Chloro-2-methyl-1-propene,MDA_CHEM-805905
https://www.fishersci.com/store/msds?partNumber=AC148420010&productDescription=3-CHLORO-2-METHYLPROPENE+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2267430&productDescription=3-CHLRO-2-METHLPROPNE+250G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/11241
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of 3-Chloro-2-methylpropene

1. Preparation

2. Handling

3. Disposal

4. Emergency Response

Don appropriate PPE

Verify fume hood functionality

Locate safety shower & eyewash

Remove ignition sources

Transfer chemical in fume hood

Use non-sparking tools Spill: Evacuate, ventilate, absorb

Avoid inhalation and contact

Keep container closed

Collect waste in labeled container

Seal container securely

Store in designated waste area

Dispose via approved facility

Contact: Flush affected area

Seek immediate medical attention
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Caption: This diagram outlines the key steps for the safe handling of 3-Chloro-2-
methylpropene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b057409?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

